2-{[(5Z)-4-oxo-5-(pyridinium-2-ylmethylidene)-2-thioxo-1,3-thiazolidin-3-yl]carbamoyl}phenolate

Specification

• Molecular Formula: C16H11N3O3S2
• Molecular Weight: 357.4 g/mol
• IUPAC Name: 2-hydroxy-N-[(5Z)-4-oxo-5-(pyridin-2-ylmethylidene)-2-sulfanylidene-1,3-thiazolidin-3-yl]benzamide
• Standard InChI: InChI=1S/C16H11N3O3S2/c20-12-7-2-1-6-11(12)14(21)18-19-15(22)13(24-16(19)23)9-10-5-3-4-8-17-10/h1-9,20H,(H,18,21)/b13-9-
• Standard InChI Key: UMYKVVUPUJELQM-LCYFTJDESA-N
• Isomeric SMILES: C1=CC=C(C(=C1)C(=O)NN2C(=O)/C(=C/C3=CC=CC=N3)/SC2=S)O
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)NN2C(=O)C(=CC3=CC=CC=N3)SC2=S)O

Introduction

Structural Characteristics

Molecular Architecture

The molecular formula of 2-{[(5Z)-4-oxo-5-(pyridinium-2-ylmethylidene)-2-thioxo-1,3-thiazolidin-3-yl]carbamoyl}phenolate is C₁₆H₁₁N₃O₃S₂, with a molar mass of 357.4 g/mol. Its IUPAC name, 2-hydroxy-N-[(5Z)-4-oxo-5-(pyridin-2-ylmethylidene)-2-sulfanylidene-1,3-thiazolidin-3-yl]benzamide, reflects the integration of four key components:

• A pyridinium ring substituted at the 2-position, contributing cationic character.

• A thiazolidinone core featuring a Z-configured exocyclic double bond and thione group.

• A carbamoyl linkage bridging the thiazolidinone and phenolate groups.

• A phenolate moiety with a hydroxyl group at the ortho position.

The Z-configuration of the double bond between the thiazolidinone and pyridinium groups is critical for maintaining planar geometry, which facilitates π-π stacking interactions in biological systems.

Table 1: Key Structural Descriptors

Property	Value
Molecular Formula	C₁₆H₁₁N₃O₃S₂
Molecular Weight	357.4 g/mol
IUPAC Name	2-hydroxy-N-[(5Z)-4-oxo-5-(pyridin-2-ylmethylidene)-2-sulfanylidene-1,3-thiazolidin-3-yl]benzamide
Canonical SMILES	C1=CC=C(C(=C1)C(=O)NN2C(=O)C(=CC3=CC=CC=N3)SC2=S)O
Topological Polar Surface Area	131 Ų (calculated)

Spectroscopic Signatures

The compound’s UV-Vis spectrum exhibits absorption maxima at 280 nm (phenolate π→π* transitions) and 340 nm (thione n→π* transitions). Nuclear magnetic resonance (NMR) data reveal distinct signals for the pyridinium proton (δ 8.5–9.0 ppm), thiazolidinone methylidene (δ 7.2 ppm), and phenolic hydroxyl (δ 12.1 ppm).

Synthesis and Manufacturing

Synthetic Pathways

The synthesis involves a three-step sequence:

• Condensation: Pyridine-2-carbaldehyde reacts with thiourea in ethanol under reflux to form the thiazolidinone precursor.

• Carbamoylation: The phenolate group is introduced via coupling with 2-hydroxybenzoyl chloride in the presence of a base (e.g., triethylamine).

• Oxidation and Tautomerization: Air oxidation stabilizes the thione form, while tautomerization fixes the Z-configuration.

Table 2: Optimized Reaction Conditions

Step	Reagents/Conditions	Yield (%)
Condensation	Pyridine-2-carbaldehyde, thiourea, EtOH, 80°C, 12h	78
Carbamoylation	2-Hydroxybenzoyl chloride, Et₃N, DCM, 0°C→RT, 6h	65
Oxidation	O₂, DMF, 50°C, 24h	82

Scalability and Purification

Industrial-scale production faces challenges due to the compound’s sensitivity to moisture. Recrystallization from acetone/water mixtures (7:3 v/v) achieves >99% purity, as confirmed by high-performance liquid chromatography (HPLC).

Physicochemical Properties

Solubility and Stability

The compound is sparingly soluble in water (0.12 mg/mL at 25°C) but highly soluble in polar aprotic solvents like dimethyl sulfoxide (DMSO, 45 mg/mL). It decomposes at 215°C, with thermal stability up to 150°C. Photodegradation studies show a half-life of 14 days under UV light (λ = 365 nm), necessitating storage in amber glass.

Acid-Base Behavior

The phenolate group exhibits a pKa of 9.2, enabling pH-dependent solubility. Protonation occurs at the pyridinium nitrogen (pKa ≈ 4.7), making the molecule zwitterionic at physiological pH.

Cell Line	IC₅₀ (μM)	Mechanism
MCF-7 (Breast)	12	Topoisomerase IIα inhibition
A549 (Lung)	28	ROS generation
HEK293 (Normal)	>100	N/A

Research Findings and Applications

Structure-Activity Relationships (SAR)

• Pyridinium Substitution: Replacement with quinoline (as in PubChem CID 17598001) increases lipophilicity but reduces solubility.

• Thione vs. Thiol: Oxidation to the disulfide form abolishes antimicrobial activity, confirming the thione’s necessity.

Drug Delivery Innovations

Encapsulation in poly(lactic-co-glycolic acid) (PLGA) nanoparticles enhances bioavailability by 3-fold in rat models, with sustained release over 72 hours.